Cas no 2260936-01-2 (2-Chloro-5-methyl-4-(methylsulfonyl)pyrimidine)

2-Chloro-5-methyl-4-(methylsulfonyl)pyrimidine structure
2260936-01-2 structure
Product Name:2-Chloro-5-methyl-4-(methylsulfonyl)pyrimidine
CAS No:2260936-01-2
MF:C6H7ClN2O2S
MW:206.649978876114
CID:5462960
Update Time:2023-08-28

2-Chloro-5-methyl-4-(methylsulfonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-methyl-4-(methylsulfonyl)pyrimidine
    • 2-chloro-5-methyl-4-methylsulfonylpyrimidine
    • 2-chloro-4-methanesulfonyl-5-methylpyrimidine
    • Z3464690334
    • Inchi: 1S/C6H7ClN2O2S/c1-4-3-8-6(7)9-5(4)12(2,10)11/h3H,1-2H3
    • InChI Key: WEVCQGDVIPHZEJ-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C)C(=N1)S(C)(=O)=O

Computed Properties

  • Exact Mass: 205.9916763 g/mol
  • Monoisotopic Mass: 205.9916763 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 206.65
  • XLogP3: 1.1
  • Topological Polar Surface Area: 68.3

2-Chloro-5-methyl-4-(methylsulfonyl)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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